Cas no 1417551-40-6 (tert-butyl N-(4-ethynyl-1-bicyclo[2.2.2]octanyl)carbamate)

tert-butyl N-(4-ethynyl-1-bicyclo[2.2.2]octanyl)carbamate structure
1417551-40-6 structure
Product Name:tert-butyl N-(4-ethynyl-1-bicyclo[2.2.2]octanyl)carbamate
CAS No:1417551-40-6
MF:C15H23NO2
MW:249.34862446785
MDL:MFCD27987295
CID:2137383
PubChem ID:89348238
Update Time:2024-11-04

tert-butyl N-(4-ethynyl-1-bicyclo[2.2.2]octanyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-ethynylbicyclo[2.2.2]octan-1-ylcarbamate
    • tert-butyl N-{4-ethynylbicyclo[2.2.2]octan-1-yl}carbamate
    • SB13274
    • FCH2899080
    • tert-butyl (4-ethynylbicyclo[2.2.2]octan-1-yl)carbamate
    • tert-butylN-{4-ethynylbicyclo[2.2.2]octan-1-yl}carbamate
    • (4-Ethynyl-bicyclo[2.2.2]oct-1-yl)-carbamic acid tert-butyl ester
    • CID 89348238
    • t-Butyl N-{4-ethynylbicyclo[2.2.2]octan-1-yl}carbamate
    • tert-butyl N-(1-ethynyl-4-bicyclo[2.2.2]octanyl)carbamate
    • tert-butyl N-(4-ethynyl-1-bicyclo[2.2.2]octanyl)carbamate
    • DTXSID601141568
    • MFCD27987295
    • TERT-BUTYL N-{4-ETHYNYLBICYCLO[2.2.2]OCTAN-1-YLCARBAMATE
    • 1-(Boc-amino)-4-ethynylbicyclo[2.2.2]octane
    • DA-45121
    • CS-0185133
    • BS-43039
    • Carbamic acid, N-(4-ethynylbicyclo[2.2.2]oct-1-yl)-, 1,1-dimethylethyl ester
    • P19432
    • A1-01542
    • 1417551-40-6
    • SY322002
    • SCHEMBL14476147
    • MDL: MFCD27987295
    • Inchi: 1S/C15H23NO2/c1-5-14-6-9-15(10-7-14,11-8-14)16-12(17)18-13(2,3)4/h1H,6-11H2,2-4H3,(H,16,17)
    • InChI Key: MRDQUTGLADPWES-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC12CCC(C#C)(CC1)CC2)=O

Computed Properties

  • Exact Mass: 249.172878976g/mol
  • Monoisotopic Mass: 249.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38.3

tert-butyl N-(4-ethynyl-1-bicyclo[2.2.2]octanyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB556168-250 mg
t-Butyl N-{4-ethynylbicyclo[2.2.2]octan-1-yl}carbamate; .
1417551-40-6
250MG
€619.30 2023-04-13
abcr
AB556168-1 g
t-Butyl N-{4-ethynylbicyclo[2.2.2]octan-1-yl}carbamate; .
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1g
€1,269.10 2022-07-28
Chemenu
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1417551-40-6 95%+
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$*** 2023-03-30
Chemenu
CM753260-500mg
tert-Butyl (4-ethynylbicyclo[2.2.2]octan-1-yl)carbamate
1417551-40-6 95%+
500mg
$*** 2023-03-30
Chemenu
CM753260-1g
tert-Butyl (4-ethynylbicyclo[2.2.2]octan-1-yl)carbamate
1417551-40-6 95%+
1g
$*** 2023-03-30
Chemenu
CM753260-5g
tert-Butyl (4-ethynylbicyclo[2.2.2]octan-1-yl)carbamate
1417551-40-6 95%+
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Chemenu
CM753260-10g
tert-Butyl (4-ethynylbicyclo[2.2.2]octan-1-yl)carbamate
1417551-40-6 95%+
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$*** 2023-03-30
eNovation Chemicals LLC
D633837-100mg
tert-butyl N-{4-ethynylbicyclo[2.2.2]octan-1-yl}carbamate
1417551-40-6 97%
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$160 2024-07-21
eNovation Chemicals LLC
D633837-250MG
tert-butyl N-{4-ethynylbicyclo[2.2.2]octan-1-yl}carbamate
1417551-40-6 97%
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$250 2024-07-21
eNovation Chemicals LLC
D633837-500MG
tert-butyl N-{4-ethynylbicyclo[2.2.2]octan-1-yl}carbamate
1417551-40-6 97%
500mg
$405 2024-07-21
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